1-Ethynyl-4-fluorobenzene

Description

1-Ethynyl-4-fluorobenzene, also known as 4-fluorophenylacetylene, is a fluorobenzene derivative with the CAS Registry Number 766-98-3 . It has a molecular formula of C8H5F and a molecular weight of 120.12 . This chemical is typically a clear, colorless to yellow liquid after melting . It has a melting point between 26-27 °C and a density of 1.048 g/mL at 25 °C . 1-Ethynyl-4-fluorobenzene is a chemical building block with a fluoro functional group .

1-Ethynyl-4-fluorobenzene has several applications in chemical synthesis. For example, it can be used in the synthesis of 3-(4-Fluorophenyl)-1H-isochromen-1-one, 4-Bromo-3,5-difluoro-2,6-bis-(4-fluoro-phenylethynyl)-pyridine, 1-(4-Fluorophenyl)-3-methoxy-3-(4-methoxyphenyl)propan-1-one, and 5-(4-Fluorophenyl)-1-(2-nitrobenzyl)-1H-1,2,3-triazole . It is also used in the formation of enediynes . Similar to 1-Ethynyl-4-fluorobenzene, other fluorobenzene derivatives and acetylene compounds are used in various research and industrial applications.

When working with 1-Ethynyl-4-fluorobenzene, it should be stored at temperatures between 2-8°C .

• CAS No.: 766-98-3
• Product Name: 1-Ethynyl-4-fluorobenzene
• Molecular Formula: C8H5F
• Molecular Weight: 120.12 g/mol
• IUPAC Name: 1-ethynyl-4-fluorobenzene
• Standard InChI: InChI=1S/C8H5F/c1-2-7-3-5-8(9)6-4-7/h1,3-6H
• Standard InChIKey: QXSWHQGIEKUBAS-UHFFFAOYSA-N
• SMILES: C#CC1=CC=C(C=C1)F
• Canonical SMILES: C#CC1=CC=C(C=C1)F
• Synonyms: 1-Ethynyl-4-fluoro-benzene; 1-Fluoro-4-ethynylbenzene
• Reference: Li et al. Temporal separation of catalytic activities allows anti-Markovnikov reductive functionalization of terminal alkynes. Nature Chemistry, doi: 10.1038/nchem.1799, published online 17 November 2013 http://www.nature.com/nchem
• PubChem Compound: 522627
• Last Modified: Sep 14 2023